4-methoxy-5-methylthiophene-3-carboxylic acid
Description
4-Methoxy-5-methylthiophene-3-carboxylic acid is a chemical compound with the molecular formula C7H8O3S . It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C7H8O3S/c1-4-6 (10-2)5 (3-11-4)7 (8)9/h3H,1-2H3, (H,8,9) and the InChI key: PAHHUDQDSZQVGA-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 172.2 and a melting point of 123-125°C . It is a solid at room temperature .Safety and Hazards
The safety information available indicates that 4-methoxy-5-methylthiophene-3-carboxylic acid may cause eye irritation (Hazard Statement: H319). Precautionary measures include rinsing cautiously with water for several minutes in case of contact with eyes (Precautionary Statements: P305 + P351 + P338) .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-methoxy-5-methylthiophene-3-carboxylic acid can be achieved through a multi-step process involving the introduction of a methoxy group, a methylthio group, and a carboxylic acid group onto a thiophene ring.", "Starting Materials": [ "Thiophene", "Methanol", "Sodium methoxide", "Methyl iodide", "Sodium hydride", "Carbon dioxide", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Thiophene is reacted with sodium methoxide in methanol to form sodium thiophenoxide.", "Methyl iodide is added to the reaction mixture to introduce a methoxy group onto the thiophene ring, forming 4-methoxythiophene.", "Sodium hydride is added to a solution of 4-methoxythiophene in dimethylformamide to introduce a methylthio group onto the thiophene ring, forming 4-methoxy-5-methylthiophene.", "Carbon dioxide is bubbled through a solution of 4-methoxy-5-methylthiophene in ethanol to introduce a carboxylic acid group onto the thiophene ring, forming 4-methoxy-5-methylthiophene-3-carboxylic acid.", "The product is isolated by filtration and washed with water and diethyl ether.", "The crude product is dissolved in hydrochloric acid and the resulting solution is neutralized with sodium hydroxide to obtain the pure product." ] } | |
CAS RN |
130083-13-5 |
Molecular Formula |
C7H8O3S |
Molecular Weight |
172.2 |
Purity |
95 |
Origin of Product |
United States |
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